Cas no 1053656-98-6 (Benzyl 2-methyl-2-propanyl 6-(aminomethyl)-1,4-diazepane-1,4-dica Rboxylate)

• Product Name: Benzyl 2-methyl-2-propanyl 6-(aminomethyl)-1,4-diazepane-1,4-dica Rboxylate
• CAS No: 1053656-98-6
• MF: C₁₉H₂₉N₃O₄
• MW: 363.451265096664
• CID: 1153357
• PubChem ID: 56924498
• Update Time: 2025-04-20

Benzyl 2-methyl-2-propanyl 6-(aminomethyl)-1,4-diazepane-1,4-dica Rboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-methyl-2-propanyl 6-(aminomethyl)-1,4-diazepane-1,4-dica rboxylate
• AKOS015855182
• DTXSID101111972
• 1-(1,1-Dimethylethyl) 4-(phenylmethyl) 6-(aminomethyl)tetrahydro-1H-1,4-diazepine-1,4(5H)-dicarboxylate
• 1053656-98-6
• Benzyl 2-methyl-2-propanyl 6-(aminomethyl)-1,4-diazepane-1,4-dica Rboxylate

• Inchi： 1S/C19H29N3O4/c1-19(2,3)26-18(24)22-10-9-21(12-16(11-20)13-22)17(23)25-14-15-7-5-4-6-8-15/h4-8,16H,9-14,20H2,1-3H3
• InChI Key： ZMNBRBNYUZMMSG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OCC2C=CC=CC=2)CC(CN)C1)=O

Computed Properties

• Exact Mass: 363.21580641g/mol
• Monoisotopic Mass: 363.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.1Ų